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Compound of Interest

8-Bromo-1,2,3,4-
Compound Name:
tetrahydroisoquinoline

Cat. No. B1338643

Introduction

The 1,2,3,4-tetrahydroisoquinoline (THIQ) scaffold is a privileged structure in medicinal
chemistry, forming the core of numerous natural products and synthetic compounds with a wide
range of pharmacological activities.[1] THIQ-based molecules have shown potential as
antibacterial, anticancer, and neuroleptic agents, among others.[2] 8-Bromo-1,2,3,4-
tetrahydroisoquinoline (CAS No: 75416-51-2) serves as a highly versatile pharmaceutical
intermediate.[3] The presence of a bromine atom at the 8-position provides a key functional
handle for introducing molecular diversity, primarily through palladium-catalyzed cross-coupling
reactions. This allows for the systematic exploration of the structure-activity relationship (SAR)
in drug discovery programs, particularly in the development of ligands for targets such as
dopamine receptors.[4]

Physicochemical Properties and Safety Information

Proper handling and storage are crucial for maintaining the integrity of the intermediate and
ensuring laboratory safety.
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Property Value Reference
CAS Number 75416-51-2 [3]
Molecular Formula CoH10BrN [3]
Molecular Weight 212.09 g/mol [3]
Colorless viscous oil or white
Appearance , [3]
solid
Store in a well-ventilated
Storage place. Keep container tightly [5][6]

closed. Store locked up.

Safety Precautions:

¢ Handling: Use only outdoors or in a well-ventilated area. Avoid breathing dust, fumes, or

vapors.[5] Wash hands thoroughly after handling.[6]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and tightly fitting

safety goggles.[5][6]

e Hazards: Causes skin and serious eye irritation. May cause respiratory irritation.[5]

o First Aid: In case of skin contact, wash with plenty of water.[5] If inhaled, move the person to

fresh air.[5] For eye contact, rinse cautiously with water for several minutes.[6]

Experimental Protocols

The following protocols are representative methods for the synthesis and application of 8-

Bromo-1,2,3,4-tetrahydroisoquinoline.

1. Synthesis and Purification of 8-Bromo-1,2,3,4-tetrahydroisoquinoline

This protocol describes the deprotection of a protected precursor mixture to yield 8-Bromo-

1,2,3,4-tetrahydroisoquinoline.[3]

Experimental Workflow: Synthesis and Purification
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in MeOH / aq. Na2CO3
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(Hz0, Brine)

Silica Gel Chromatography
(0-2% MeOH/CHCI3)

Start: Precursor Mixture Concentrate
(3g, 9.7 mmol) Under Reduced Pressure.

Dry (NazSO:) Product: 8-Bromo-THIQ
& Evaporate (0.45g, 22% yield)

8-Bromo-1,2,3,4-tetrahydroisoquinoline
(Intermediate)

Key Synthetic Transformations

Suzuki-Miyaura Coupling Buchwald-Hartwig Amination N-Alkylation
(C-C Bond Formation) (C-N Bond Formation) (Side-Chain Modification)

Diverse Library of
THIQ Derivatives
(Potential Drug Candidates)

THIQ Derivative
(e.g., Dopamine Agonist)

Dopamine Receptor
(GPCR)

Activates

G-Protein Activation
(Gai/Gas)

nhibits/Stimulates

Adenylyl Cyclase
(Effector Enzyme)

Decreases/Increases

Modulation of cCAMP
(Second Messenger)

Protein Kinase A
(PKA) Activation

Phosphorylates Targets

Cellular Response
(e.g., Neuronal Firing)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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